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Introduction

2-Methylphenethyl alcohol, also known as o-tolylethanol, is an aromatic alcohol with the

chemical formula C9H12O.[1][2][3] It is a colorless, viscous liquid with a floral odor, and is used

as a fragrance ingredient.[4] A comprehensive understanding of its toxicological profile is

essential for ensuring its safe use in consumer products and for occupational health purposes.

This technical guide provides an in-depth review of the available toxicological data for 2-
Methylphenethyl alcohol, including quantitative data from key studies, detailed experimental

protocols, and visualizations of relevant workflows. Due to the limited direct toxicological data

for 2-Methylphenethyl alcohol, this report incorporates data from its close structural isomer,

phenethyl alcohol (PEA), as a read-across analog where appropriate. This approach is a

scientifically accepted method for assessing the safety of related chemical compounds.

Toxicological Data Summary
The available toxicological data for 2-Methylphenethyl alcohol and its read-across analog,

phenethyl alcohol, are summarized below. The data is presented in tabular format for clarity

and ease of comparison.

Table 1: Acute Toxicity Data
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Test
Substance

Species Route LD50 Reference

Phenethyl

alcohol

Rat (Osborne-

Mendel)
Oral 1.79 g/kg [5]

Phenethyl

alcohol
Rat (Female) Oral 3.1 ml/kg [5]

Phenethyl

alcohol
Rat (Female) Oral 0.65 g/kg [5]

Phenethyl

alcohol
Rat (Male) Oral 1.43 g/kg [5]

Phenethyl

alcohol
Mouse Oral 0.8 - 1.5 g/kg [5]

Phenethyl

alcohol
Guinea Pig Oral 0.4 - 0.8 g/kg [5]

Phenethyl

alcohol
Rabbit Dermal

0.8 g/kg (790

mg/kg)
[4][5]

Phenethyl

alcohol
Guinea Pig Dermal 5 g/kg [5]

Table 2: Skin and Eye Irritation Data
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Test
Substance

Species Test
Concentrati
on

Result Reference

Phenethyl

alcohol
Rabbit Skin Irritation 100 mg/24h Moderate [4]

Phenethyl

alcohol
Guinea Pig Skin Irritation -

Slightly to

moderately

irritating

[5]

Phenethyl

alcohol
Rabbit Eye Irritation 100%

Severe

corneal

irritation and

iritis

[5]

Phenethyl

alcohol
Rabbit Eye Irritation

5% or 15% in

propylene

glycol

Severe

corneal

irritation and

iritis

[5]

Phenethyl

alcohol
Rabbit Eye Irritation 1%

Irritation of

the

conjunctiva

and transient

clouding of

the cornea

[5]

Phenethyl

alcohol
Rabbit Eye Irritation 0.75 mg/24h SEVERE [4]

Table 3: Genotoxicity Data
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Test
Substance

Assay System
Metabolic
Activation

Result Reference

2-p-

tolylethanol

(isomer)

BlueScreen

Assay
Human cells

With and

without

Negative for

genotoxicity,

Positive for

cytotoxicity

without

activation

[6]

Phenethyl

alcohol
Ames Test

Salmonella

typhimurium
Not specified

Not

mutagenic
[5]

Phenethyl

alcohol

Escherichia

coli DNA-

polymerase-

deficient

assay

E. coli Not specified
Not

mutagenic
[5]

Phenethyl

alcohol

In vitro

chromosome

aberration

study

Human

peripheral

blood

lymphocytes

With and

without

Non-

clastogenic
[6]

Table 4: Repeated Dose Toxicity Data

Test
Substance

Species Route
NOAEL/NO
AEC

Study
Duration

Reference

Phenethyl

alcohol (read-

across for 2-

p-

tolylethanol)

Not specified Not specified
100

mg/kg/day
Not specified [6]

Phenethyl

alcohol
Rat Inhalation 5 mg/m³ 2 weeks [7]
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Experimental Protocols
Detailed methodologies for key toxicological experiments are crucial for the interpretation and

replication of study results. The following sections describe the general protocols for the types

of studies cited in this report.

Acute Oral Toxicity Study (General Protocol based on
OECD TG 401/420/423)

Test Animals: Healthy, young adult rodents (e.g., Sprague-Dawley rats), typically nulliparous

and non-pregnant females, are used. Animals are acclimated to laboratory conditions for at

least 5 days.

Housing and Feeding: Animals are housed in individual cages with controlled temperature,

humidity, and a 12-hour light/dark cycle. They are provided with standard laboratory diet and

water ad libitum.

Dose Administration: The test substance is administered orally by gavage in a single dose.

The volume administered is typically kept low (e.g., 1-2 mL/100 g body weight). For 2-
Methylphenethyl alcohol, a suitable vehicle would be selected if the substance is not

administered neat.

Dose Levels: A limit test at a dose of 2000 mg/kg body weight is often performed initially. If

mortality is observed, a dose-ranging study is conducted with multiple dose groups to

determine the LD50.

Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.

Dermal Irritation Study (General Protocol based on
OECD TG 404)

Test Animals: Healthy, young adult albino rabbits are typically used. The fur on the dorsal

area of the trunk is clipped 24 hours before the test.
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Application of Test Substance: A small amount (e.g., 0.5 mL for liquids) of the test substance

is applied to a small area of the clipped skin (approximately 6 cm²). The application site is

covered with a gauze patch and non-irritating tape.

Exposure Duration: The exposure period is typically 4 hours.

Observations: After the exposure period, the patch is removed, and the skin is examined for

signs of erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and

72 hours after patch removal). The observations are scored according to a standardized

grading system (e.g., Draize scale).

Eye Irritation Study (General Protocol based on OECD
TG 405)

Test Animals: Healthy, adult albino rabbits with no pre-existing eye defects are used.

Application of Test Substance: A small amount (e.g., 0.1 mL for liquids) of the test substance

is instilled into the conjunctival sac of one eye of each rabbit. The other eye remains

untreated and serves as a control.

Observations: The eyes are examined for ocular reactions (e.g., redness, swelling,

discharge, and corneal opacity) at 1, 24, 48, and 72 hours after instillation. The severity of

the reactions is scored using a standardized system.

Pain Relief: Anesthetics may be used before instillation to minimize pain.

Bacterial Reverse Mutation Test (Ames Test - General
Protocol based on OECD TG 471)

Test Strains: Several strains of Salmonella typhimurium and Escherichia coli with different

mutations are used.

Metabolic Activation: The test is performed with and without a metabolic activation system

(e.g., S9 mix from rat liver) to mimic mammalian metabolism.

Procedure: The test substance, bacterial culture, and S9 mix (if applicable) are combined

and plated on a minimal agar medium.
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Incubation: The plates are incubated for 48-72 hours.

Evaluation: The number of revertant colonies (colonies that have regained the ability to grow

on the minimal medium) is counted. A substance is considered mutagenic if it causes a

dose-dependent increase in the number of revertant colonies compared to the control.

Visualizations
The following diagrams illustrate a general workflow for toxicological assessment and the

concept of read-across for data gap filling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Assessment

In Vitro & In Silico Testing

In Vivo Testing

Risk Assessment

Substance Identification
(2-Methylphenethyl alcohol)

Physicochemical Properties

Literature Search &
Data Gap Analysis

Genotoxicity Screening
(e.g., Ames Test) QSAR Modeling

Acute Toxicity
(Oral, Dermal)

Skin/Eye Irritation

Repeated Dose Toxicity

Hazard Identification

Dose-Response Assessment
(NOAEL, LD50)

Exposure Assessment

Risk Characterization

Click to download full resolution via product page

Caption: General workflow for toxicological assessment of a chemical substance.
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Caption: Logical diagram illustrating the read-across approach for data gap filling.

Conclusion
The available data on 2-Methylphenethyl alcohol is limited. However, based on the

information from its isomer, phenethyl alcohol, it is expected to have a low order of acute

toxicity. It may cause skin and eye irritation. Genotoxicity is not expected. For a more definitive

toxicological profile of 2-Methylphenethyl alcohol, further studies on the specific substance

are warranted. The use of read-across data from phenethyl alcohol provides a conservative

and scientifically justified interim assessment of its potential hazards.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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